Pentylone (hydrochloride) (exempt preparation)
Pentylone (hydrochloride) (exempt preparation)
Several alternative cathinone derivatives of the abused substances mephedrone (Item No. 10801) and methylenedioxy pyrovalerone (MDPV; Item No. 10624), which have been shown to produce stimulant effects similar to 3,4-methylenedioxymethamphetamine amphetamines and cocaine, have gained attention as recreational legal highs due to their unregulated availability as ingredients in “spice” or other mixtures. Pentylone, a cathinone derivative shown to have psychostimulant effects, was recently identified as a component of the designer drug mixture, NRG. The physiological, neurological, and toxicological actions of pentylone have not been characterized. This compound is for the forensic analysis of samples that may contain this compound. It is supplied as the hydrochloride salt of pentylone for ease of solubility in aqueous solvents.
Brand Name:
Vulcanchem
CAS No.:
17763-01-8
VCID:
VC0159807
InChI:
InChI=1S/C13H17NO3.ClH/c1-3-4-10(14-2)13(15)9-5-6-11-12(7-9)17-8-16-11;/h5-7,10,14H,3-4,8H2,1-2H3;1H
SMILES:
CCCC(C(=O)C1=CC2=C(C=C1)OCO2)NC.Cl
Molecular Formula:
C13H18ClNO3
Molecular Weight:
271.741
Pentylone (hydrochloride) (exempt preparation)
CAS No.: 17763-01-8
Reference Standards
VCID: VC0159807
Molecular Formula: C13H18ClNO3
Molecular Weight: 271.741
CAS No. | 17763-01-8 |
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Product Name | Pentylone (hydrochloride) (exempt preparation) |
Molecular Formula | C13H18ClNO3 |
Molecular Weight | 271.741 |
IUPAC Name | 1-(1,3-benzodioxol-5-yl)-2-(methylamino)pentan-1-one;hydrochloride |
Standard InChI | InChI=1S/C13H17NO3.ClH/c1-3-4-10(14-2)13(15)9-5-6-11-12(7-9)17-8-16-11;/h5-7,10,14H,3-4,8H2,1-2H3;1H |
Standard InChIKey | WEFFVTZHXLDTJV-UHFFFAOYSA-N |
SMILES | CCCC(C(=O)C1=CC2=C(C=C1)OCO2)NC.Cl |
Appearance | Assay:≥98%A crystalline solid |
Description | Several alternative cathinone derivatives of the abused substances mephedrone (Item No. 10801) and methylenedioxy pyrovalerone (MDPV; Item No. 10624), which have been shown to produce stimulant effects similar to 3,4-methylenedioxymethamphetamine amphetamines and cocaine, have gained attention as recreational legal highs due to their unregulated availability as ingredients in “spice” or other mixtures. Pentylone, a cathinone derivative shown to have psychostimulant effects, was recently identified as a component of the designer drug mixture, NRG. The physiological, neurological, and toxicological actions of pentylone have not been characterized. This compound is for the forensic analysis of samples that may contain this compound. It is supplied as the hydrochloride salt of pentylone for ease of solubility in aqueous solvents. |
Synonyms | 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-1-pentanone, monohydrochloride |
Reference | 1.Brandt, S.D.,Sumnall, H.R.,Measham, F., et al. Analyses of second-generation /'legal-highs/' in the UK: Initial findings. Drug Test.Anal. 2(8), 377-382 (2010). |
PubChem Compound | 71750183 |
Last Modified | Nov 11 2021 |
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